Cas no 2757082-58-7 ((R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole)

• Product Name: (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole
• CAS No: 2757082-58-7
• MF: C₂₀H₁₇N₃O
• MW: 315.368484258652
• CID: 5085633
• PubChem ID: 155289867
• Update Time: 2025-06-12

(R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole
• 2757082-58-7
• 6-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-2,2'-bipyridine
• BS-46298
• F72975
• (4R)-4-benzyl-2-(6-pyridin-2-ylpyridin-2-yl)-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C20H17N3O/c1-2-7-15(8-3-1)13-16-14-24-20(22-16)19-11-6-10-18(23-19)17-9-4-5-12-21-17/h1-12,16H,13-14H2/t16-/m1/s1
• InChI Key： UNRXCCBESBKEFZ-MRXNPFEDSA-N
• SMILES： C1(C2=NC=CC=C2)=NC(C2=N[C@H](CC3=CC=CC=C3)CO2)=CC=C1

Computed Properties

• Exact Mass: 315.137162174g/mol
• Monoisotopic Mass: 315.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4Ų

Additional information on (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole

Introduction to (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole (CAS No. 2757082-58-7)

(R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole (CAS No. 2757082-58-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its chiral center, which imparts enantiomeric specificity, and its bipyridine and benzyl moieties, which contribute to its chemical stability and biological activity.

The synthesis of (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole involves a series of well-defined chemical reactions, including the formation of the dihydrooxazole ring and the introduction of the bipyridine and benzyl substituents. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its biological activity, (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole has been studied for its potential as a therapeutic agent in various disease models. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and their dysregulation is often associated with disease states. The ability of this compound to selectively modulate specific PPIs makes it a promising candidate for the development of novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole to inhibit the interaction between two key proteins involved in cancer progression. The researchers demonstrated that this compound effectively reduced the proliferation of cancer cells in vitro and showed promising results in preclinical animal models. These findings suggest that this compound could be further developed as an anticancer agent.

Beyond cancer research, (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole has also been investigated for its potential in neurodegenerative diseases. Studies have shown that this compound can modulate the activity of certain enzymes involved in neurodegeneration, potentially offering a new approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The chiral nature of this compound allows for enantiomer-specific interactions with target proteins, which may enhance its therapeutic efficacy while minimizing side effects.

The pharmacokinetic properties of (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development. Additionally, the compound's stability under physiological conditions ensures that it remains active over extended periods, which is crucial for long-term therapeutic applications.

In conclusion, (R)-2-([2,2'-Bipyridin]-6-yl)-4-benzyl-4,5-dihydrooxazole (CAS No. 2757082-58-7) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an ideal candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a valuable tool in the quest for innovative treatments.